Cas no 2229528-83-8 (4-(1-ethyl-1H-pyrazol-3-yl)butan-2-amine)

• Product Name: 4-(1-ethyl-1H-pyrazol-3-yl)butan-2-amine
• CAS No: 2229528-83-8
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 6496502
• PubChem ID: 165675829
• Update Time: 2025-05-22

4-(1-ethyl-1H-pyrazol-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethyl-1H-pyrazol-3-yl)butan-2-amine
• EN300-1749304
• 2229528-83-8

• Inchi： 1S/C9H17N3/c1-3-12-7-6-9(11-12)5-4-8(2)10/h6-8H,3-5,10H2,1-2H3
• InChI Key： UDOQHVLYXSXECU-UHFFFAOYSA-N
• SMILES： N1(CC)C=CC(CCC(C)N)=N1

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-(1-ethyl-1H-pyrazol-3-yl)butan-2-amine

4-(1-Ethyl-1H-Pyrazol-3-Yl)Butan-2-Amine: A Comprehensive Overview

4-(1-Ethyl-1H-pyrazol-3-yl)butan-2-amine, also known by its CAS number 2229528-83-8, is a compound of significant interest in the field of organic chemistry and pharmacology. This molecule has garnered attention due to its unique structure and potential applications in drug discovery and development. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

The chemical structure of 4-(1-Ethyl-1H-pyrazol-3-Yl)Butan-2-Amine consists of a butanamine backbone with a substituted pyrazole ring. The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is a key feature of this molecule. The ethyl group attached to the pyrazole ring adds to the compound's complexity and potential reactivity. This structure makes it a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. These compounds are known for their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. For instance, research has shown that certain pyrazole-containing molecules exhibit anti-inflammatory, antitumor, and antimicrobial activities. The presence of the amine group in 4-(1-Ethyl-1H-pyrazol-3-Yl)Butan-2-Amine further enhances its potential for forming hydrogen bonds, a critical factor in drug-receptor interactions.

The synthesis of 4-(1-Ethyl-1H-pyrazol-3-Yl)Butan-2-Amine involves a multi-step process that typically begins with the preparation of the pyrazole ring. One common method involves the condensation of an aldehyde or ketone with an amine derivative in the presence of a suitable catalyst. The ethylation step is then carried out to introduce the ethyl group onto the pyrazole ring. Finally, the amine functionality is introduced through reductive amination or other suitable techniques.

In terms of applications, 4-(1-Ethyl-1H-pyrazol-3-Yl)Butan-2-Amine has shown promise as an intermediate in the synthesis of bioactive compounds. For example, it can be used as a starting material for the preparation of peptide mimetics or as a component in combinatorial libraries for high-throughput screening. Its ability to undergo various functional group transformations makes it a valuable asset in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 4-(1-Ethyl-1H-pyrazol-3-Yl)Butan-2-Amine with greater accuracy. Molecular docking studies have revealed potential binding modes with target proteins, providing insights into its mechanism of action. Additionally, quantum mechanical calculations have shed light on its electronic properties and reactivity patterns.

The environmental impact and safety profile of CAS 2229528838 are also areas of interest. Studies have been conducted to assess its biodegradability and toxicity levels. These findings are crucial for ensuring safe handling and disposal practices during its synthesis and application.

In conclusion, 4-(1-Ethyl